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Introduction

IR-1048 is a polymethine cyanine dye that operates within the second near-infrared (NIR-II)
window, with an emission maximum around 1048 nm.[1][2][3][4] This spectral region (1000-
1700 nm) is highly advantageous for deep-tissue imaging due to reduced light scattering,
minimal tissue autofluorescence, and lower light absorption by biological components
compared to the visible and NIR-I regions.[5][6][7] These properties enable imaging with higher
spatial resolution and deeper penetration into biological tissues.[8][9]

IR-1048 and its derivatives have emerged as powerful tools for various biomedical applications,
including high-contrast in vivo fluorescence imaging, photoacoustic (PA) imaging, and
photothermal therapy (PTT).[10][11] A notable derivative, IR-1048-MZ, incorporates a
nitroimidazole group, rendering it responsive to the hypoxic microenvironment characteristic of
many solid tumors.[10] This hypoxia-activated probe demonstrates a "turn-on" fluorescence
and photoacoustic signal in the presence of nitroreductase (NTR), an enzyme overexpressed
in hypoxic cancer cells.[10][12] This targeted activation mechanism significantly enhances the
signal-to-background ratio for precise tumor visualization and therapy.[10]

This document provides detailed application notes and protocols for the use of IR-1048 and its
hypoxia-responsive form, IR-1048-MZ, in deep-tissue imaging techniques.
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Data Presentation
Photophysical and Thermophysical Properties of IR-

1048 and its Derivatives
IR-1048-MZ IR-1048-MZH
Property IR-1048 . Reference
(Quenched) (Activated)
Maximum ] Weak absorption
] 1048 nm (in )
Absorption in the 900-1060 ~980 nm J1]
ethanol)
(Amax) nm range
Maximum
o ~1078 nm ~1046 nm ~1046 nm [1]
Emission (Aem)
Fluorescence 0.1% (in
_ 0.006 (106.9-fold
Quantum Yield ethanol), 0.4% 1.88 x 10> ) [13],[2].[1]
] increase)
(PF) (in DCM)
Soluble in

] Improved
- organic solvents
Solubility ) agueous - [2],[1]
like ethanol and -
solubility
DMSO

Molecular Weight  739.91 g/mol

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Hypoxia-activated signaling of IR-1048-MZ probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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